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Compound of Interest

Compound Name: 5-Methyl-3,4-diphenylisoxazole

Cat. No.: B1353969

This technical guide provides a detailed overview of the *H and *3C Nuclear Magnetic
Resonance (NMR) spectroscopic data for 5-Methyl-3,4-diphenylisoxazole. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis. This document summarizes the available quantitative data, outlines
experimental protocols for data acquisition, and includes visualizations to aid in the
interpretation of the molecular structure and its spectroscopic characteristics.

Introduction

5-Methyl-3,4-diphenylisoxazole is a heterocyclic compound of interest in medicinal chemistry.
Understanding its three-dimensional structure and electronic properties is crucial for the
development of novel therapeutics. NMR spectroscopy is a powerful analytical technique for
elucidating the structure of organic molecules. This guide presents the *H and 13C NMR data to
facilitate the structural confirmation and further investigation of this compound.

Molecular Structure and Numbering

The chemical structure of 5-Methyl-3,4-diphenylisoxazole is depicted below. The numbering
of the atoms is provided to correlate with the NMR signal assignments in the subsequent
sections.
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 To cite this document: BenchChem. [Spectroscopic Data and Analysis of 5-Methyl-3,4-
diphenylisoxazole: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353969#1h-nmr-and-13c-nmr-data-for-5-methyl-3-
4-diphenylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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